Cas no 2171846-50-5 (3-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}azetidin-3-yl)propanoic acid)

• Product Name: 3-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}azetidin-3-yl)propanoic acid
• CAS No: 2171846-50-5
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6193631
• PubChem ID: 165816162
• Update Time: 2025-07-20

3-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}azetidin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}azetidin-3-yl)propanoic acid
• 3-(1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanoyl}azetidin-3-yl)propanoic acid
• 2171846-50-5
• EN300-1543663

• Inchi： 1S/C27H32N2O5/c1-2-7-19(26(32)29-15-18(16-29)12-13-25(30)31)14-28-27(33)34-17-24-22-10-5-3-8-20(22)21-9-4-6-11-23(21)24/h3-6,8-11,18-19,24H,2,7,12-17H2,1H3,(H,28,33)(H,30,31)
• InChI Key： AHFUECKJUWEYBT-UHFFFAOYSA-N
• SMILES： O=C(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)CCC)N1CC(CCC(=O)O)C1

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}azetidin-3-yl)propanoic acid

Comprehensive Analysis of 3-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}azetidin-3-yl)propanoic acid (CAS No. 2171846-50-5)

The compound 3-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}azetidin-3-yl)propanoic acid, identified by its CAS No. 2171846-50-5, is a highly specialized peptide derivative with significant applications in pharmaceutical research and bioconjugation chemistry. Its complex structure, featuring an azetidine ring and a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly focusing on this compound due to its potential in drug discovery and targeted therapy development.

One of the key features of 3-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}azetidin-3-yl)propanoic acid is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used for temporary N-terminal protection during peptide assembly, ensuring high yields and minimal side reactions. This compound’s unique structure allows for precise modifications, making it a favorite among chemists working on peptide-based therapeutics and biomaterials.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in personalized medicine and biopharmaceuticals. The CAS No. 2171846-50-5 compound aligns perfectly with these trends, as it enables the creation of tailored peptide sequences for specific biological targets. Its compatibility with automated synthesizers further enhances its utility in high-throughput screening and combinatorial chemistry.

Another area where 3-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}azetidin-3-yl)propanoic acid shines is in the field of bioconjugation. The propanoic acid moiety provides a reactive handle for attaching peptides to other molecules, such as fluorescent dyes, polyethylene glycol (PEG) chains, or nanoparticles. This capability is crucial for developing diagnostic probes and drug delivery systems, which are hot topics in modern biomedical research.

The stability and solubility of CAS No. 2171846-50-5 under various conditions make it a versatile tool for organic synthesis. Researchers often inquire about its storage recommendations, handling protocols, and compatibility with common reagents. Proper storage in a cool, dry environment and protection from light are essential to maintain its integrity. Additionally, its MSDS (Material Safety Data Sheet) should be consulted to ensure safe laboratory practices.

As the scientific community continues to explore peptide-based drug candidates, compounds like 3-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}azetidin-3-yl)propanoic acid will remain at the forefront of innovation. Its applications in cancer research, immunotherapy, and neuroscience are particularly promising, addressing some of the most pressing challenges in modern medicine.

In summary, 3-(1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanoyl}azetidin-3-yl)propanoic acid (CAS No. 2171846-50-5) is a multifaceted compound with broad applications in peptide chemistry and biopharmaceuticals. Its unique properties and compatibility with cutting-edge technologies make it an indispensable asset for researchers aiming to push the boundaries of drug development and biomedical engineering.